molecular formula C17H30O3 B8557374 15-Methyl-1-oxacycloheptadecane-2,13-dione CAS No. 57785-43-0

15-Methyl-1-oxacycloheptadecane-2,13-dione

Cat. No.: B8557374
CAS No.: 57785-43-0
M. Wt: 282.4 g/mol
InChI Key: FDUMHFPPCZNHET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

15-Methyl-1-oxacycloheptadecane-2,13-dione is a useful research compound. Its molecular formula is C17H30O3 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

57785-43-0

Molecular Formula

C17H30O3

Molecular Weight

282.4 g/mol

IUPAC Name

15-methyl-oxacycloheptadecane-2,13-dione

InChI

InChI=1S/C17H30O3/c1-15-12-13-20-17(19)11-9-7-5-3-2-4-6-8-10-16(18)14-15/h15H,2-14H2,1H3

InChI Key

FDUMHFPPCZNHET-UHFFFAOYSA-N

Canonical SMILES

CC1CCOC(=O)CCCCCCCCCCC(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the enol ether (2.10 g, 8.4 mmol) in CCl4 (20 ml), acetonitrile (20 ml), and water (30 ml) at room temperature was added sodium metaperiodate (6.75 g, 35.3 mmol) followed by ruthenium chloride hydrate (50 mg). The mixture was stirred vigourously and an exotherm was noted (approx 5° C.). Once the exotherm had subsided the dark/opaque solution was checked with TLC (9:1, hexane/ethylacetate) which showed the reaction to be complete after 15 minutes. To the reaction mixture was added a 1:1 mixture of dichloromethane and water (60 ml). The organic fractions were separated and dried and the solvent evaporated under reduced pressure to yield a dark oil. The oil was purified by column chromatography, eluting the product with 10% diethyl ether in pentane. The product is a colourless to pale yellow oil. Yield is 1.64 g (69%).
[Compound]
Name
enol ether
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
6.75 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
hexane ethylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
60 mL
Type
reactant
Reaction Step Three
Quantity
50 mg
Type
catalyst
Reaction Step Four

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